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Compound of Interest

Compound Name: AC-264613

Cat. No.: B1370546

Get Quote

Executive Summary
This guide details the application of AC-264613, a potent and selective non-peptide agonist of

Protease-Activated Receptor 2 (PAR2). Unlike traditional peptide agonists (e.g., SLIGRL-NH2),

AC-264613 offers superior metabolic stability and potency (pEC50 ~ 6.7–7.5), making it a

critical tool for elucidating the mechanisms of protease-driven inflammation and nociceptive

sensitization.

This document provides validated protocols for solubility management, in vitro calcium

mobilization, and in vivo models of hyperalgesia.

Chemical Profile & Handling
Scientific Integrity Note: AC-264613 is highly hydrophobic. Poor solubility management is the

#1 cause of experimental failure (false negatives).
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Property Specification

CAS Number 1051487-82-1

Molecular Weight 400.27 g/mol

Target PAR2 (Agonist)

Potency (EC50) ~30–100 nM (Human PAR2)

Solubility (Stock) DMSO (up to 100 mM)

Solubility (Aqueous) Negligible (Precipitates >10 µM without carrier)

Standard Preparation Protocol
Stock Solution: Dissolve 10 mg AC-264613 in 2.5 mL anhydrous DMSO to generate a 10

mM stock. Aliquot into 50 µL vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution (In Vitro): Dilute stock 1:1000 in assay buffer (HBSS + 0.1% BSA)

immediately prior to use. Critical: BSA or Pluronic F-127 is required to prevent adherence to

plasticware.

Working Solution (In Vivo): Dilute DMSO stock into sterile saline containing 20% cyclodextrin

(HP-β-CD) or 10% Tween-80 to maintain solubility at injection concentrations.

Mechanistic Signaling Pathway
AC-264613 binds to PAR2, triggering Gq-protein coupling. This initiates a cascade leading to

intracellular calcium release and sensitization of ion channels (TRPV1/TRPA1), which lowers

the firing threshold of nociceptors.
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Figure 1: Signal transduction pathway of AC-264613-mediated PAR2 activation leading to

nociceptive sensitization.

Protocol A: In Vitro Functional Validation (Calcium
Flux)
Purpose: Verify compound activity and receptor expression before animal studies. System:

FLIPR Calcium Assay or Fura-2 Ratiometric Imaging.

Cell Seeding: Plate PAR2-expressing cells (e.g., HEK293-PAR2, A549, or primary DRG

neurons) at 50,000 cells/well in a black-walled 96-well plate. Incubate overnight.

Dye Loading: Aspirate media. Add 100 µL Calcium-6 or Fura-2 AM dye in HBSS (with 2.5

mM Probenecid to inhibit anion transport). Incubate 1 hour at 37°C.

Baseline: Measure fluorescence for 30 seconds to establish baseline.

Agonist Addition: Inject 20 µL of AC-264613 (Final concentration range: 1 nM – 10 µM).

Positive Control:[1] Trypsin (100 nM) or SLIGRL-NH2 (10 µM).

Negative Control: Vehicle (0.1% DMSO in HBSS).

Readout: Monitor fluorescence peak within 60-90 seconds.

Validation Criteria: A successful assay must show a dose-dependent increase in cytosolic

calcium with an EC50 between 30–100 nM.

Protocol B: In Vivo Model of Mechanical
Hyperalgesia
Purpose: Establish a model of protease-mediated peripheral pain in mice (C57BL/6). Readout:

Von Frey Filament Threshold.

Experimental Workflow
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Figure 2: Workflow for assessing mechanical hyperalgesia following local administration.

Step-by-Step Methodology
Acclimatization: Place mice in plexiglass chambers on a wire mesh grid for 30-60 minutes

daily for 3 days prior to testing.

Baseline Testing: Measure the paw withdrawal threshold (PWT) using the Up-Down Method

(Dixon) with Von Frey filaments.

Exclusion Criteria: Exclude mice with baseline PWT < 0.6g or > 2.0g.

Compound Administration (Intraplantar):

Restrain the mouse gently.

Inject 10 µL of AC-264613 into the plantar surface of the right hind paw.

Dose Range:0.3 – 3.0 nmol/paw (approx. 0.1 – 1.0 µg).

Note: AC-264613 is ~300x more potent than SLIGRL.[2][3] Do not use peptide doses

(µmol range).

Control Groups:

Vehicle (Saline + DMSO/Cyclodextrin).

SLIGRL-NH2 (100 nmol/paw) as a comparator.

Post-Injection Measurement: Assess PWT at 30 min, 1h, 3h, and 6h.

Expected Result: A significant reduction in PWT (mechanical allodynia) peaking at 1 hour

and resolving by 6-24 hours depending on dose.
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Comparative Data: AC-264613 vs. Peptide
Agonists[2][3][4][5][6][7]

Feature AC-264613 SLIGRL-NH2 Significance

Class
Small Molecule (Non-

peptide)
Synthetic Peptide

AC-264613 is

metabolically stable.

[2][3][4]

Potency (Ca2+ EC50) 30 - 100 nM ~30,000 nM (30 µM)
AC-264613 is ~300x

more potent.

Selectivity PAR2 (High) PAR2 (Moderate)

SLIGRL can have off-

target effects at high

doses.

In Vivo Duration Prolonged (>3 hrs) Transient (<1 hr)

Better for studying

sustained

inflammation.

Systemic Activity Active (Crosses BBB)
Poor (Rapid

degradation)

AC-264613 can be

used i.p. (10 mg/kg).

[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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